Cas no 2390-60-5 (Basic Blue 7100)

• Product Name: Basic Blue 7100
• CAS No: 2390-60-5
• MF: C₃₃H₄₀ClN₃
• MW: 514.143807411194
• MDL: MFCD00011877
• CID: 42875
• PubChem ID: 87564234
• Update Time: 2025-05-25

Basic Blue 7100 Chemical and Physical Properties

Names and Identifiers

• victoria pure blue bo
• Vat Blue 7(42595)
• Basic Blue7
• [4-[4-(Diethylamino)-alpha-[4-(ethylamino)-1-naphthyl]benzylidene]cyclohexa-2,5-dien-1-ylidene]diethylammonium chloride
• [4-[bis[4-(diethylamino)phenyl]methylidene]naphthalen-1-ylidene]-ethylazanium,chloride
• Aizen Victoria Blue BO
• Eljon Blue Toner
• Silosuper Blue B
• Victoria blue BO
• Victoria Blue FBO
• Victoria Pure Blue
• Victoria Pure Blue RB
• Basic Blue 7
• Victoria Pure Blue BOP
• Victoria Pure Blue BGO
• Victoria Pure Blue BOC
• C.I. Basic Blue 7 (8CI)
• VB-BO
• N-(4-((4-(Diethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)meth-ylene)-2,5-cyclohexadien-1-ylidene)-N-ethylethanaminium chloride
• Mitsui Victoria Pure Blue BO
• Basic Blue 7100
• SCHEMBL23596
• [4-[bis[4-(diethylamino)phenyl]methylidene]naphthalen-1-ylidene]-ethylazanium;chloride
• No. 3772 Forthbrite Blue B
• AKOS015901188
• B1301
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, chloride (1:1)
• D88781
• DTXSID5038888
• Victoria Blue, Green Shade
• SCHEMBL456095
• Sicilian Blue X-2758
• Victoria Pure Lake Blue BO
• CAS-2390-60-5
• Victoria Pure Blue BO CI 42595
• Ethanaminium, N-[4-[[4-(diethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, chloride (1:1)
• Victoria Pure Ink Blue BO
• N-(4-((4-(diethylamino)phenyl)(4-(ethylamino)naphthalen-1-yl)methylene)cyclohexa-2,5-dienylidene)-N-ethylethanaminium chloride
• Aizen Victoria Pure Blue BOH
• CI 42595
• 2390-60-5
• NS00083680
• Dye content 90 %
• AKOS015903549
• Q421673
• NSC51534
• N-(4-((4-(Diethylamino)phenyl)(4-(ethylamino)naphthalen-1-yl)methylene)cyclohexa-2,5-dien-1-ylidene)-N-ethylethanaminium chloride
• Victoria Pure Blue BO, analytical standard
• Victoria Blue BON 110
• Victoria Pure Blue BO (C.I. 42595)
• AIZEN SBN BLUE 701
• Victoria Pure Lake Blue
• Victoria Pure Blue FBO
• NSC-51534
• J-015266
• Victoria Pure Blue BON
• MFCD00011877
• CAA39060
• Tox21_301536
• EINECS 219-232-0
• NS00013376
• Calcozine Pure Blue BO
• NCGC00255579-01
• 30F6F48H95
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)meth-ylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, chloride
• Ethanaminium, N-[4-[[4-(diethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, chloride
• (4-(4-(Diethylamino)-alpha-(4-(ethylamino)-1-naphthyl)benzylidene)cyclohexa-2,5-dien-1-ylidene)diethylammonium chloride
• UNII-30F6F48H95
• N-(4-((4-(Diethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)meth- ylene)-2,5-cyclohexadien-1-ylidene)-N-ethylethanaminium chloride
• ZQTYUKTXBQYBSD-UHFFFAOYSA-M
• Brilliant Victoria Blue RS
• CHEMBL3182706
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)meth- ylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, chloride
• BASIC BLUE 7 [INCI]
• C.I. Basic Blue 7
• Victoria Pure Blue BO, Dye content 90 %
• NSC 51534
• N-(4-{[4-(diethylamino)phenyl][4-(ethylamino)naphthalen-1-yl]methylidene}cyclohexa-2,5-dien-1-ylidene)-N-ethylethanaminium chloride
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, chloride
• Victoria Pure Blue BOD
• Hidaco Victoria Blue BGO
• Brilliant Victoria Blue RB
• DTXCID3018888
• C.I. 42595
• 219-232-0

• MDL： MFCD00011877
• Inchi： 1S/C33H39N3.ClH/c1-6-34-32-24-23-31(29-13-11-12-14-30(29)32)33(25-15-19-27(20-16-25)35(7-2)8-3)26-17-21-28(22-18-26)36(9-4)10-5;/h11-24H,6-10H2,1-5H3;1H/b34-32+;
• InChI Key： ROVRRJSRRSGUOL-FSTCSSKCSA-N
• SMILES： [Cl-].N(CC)(CC)C1C=CC(=CC=1)C(C1C=CC(=CC=1)N(CC)CC)=C1C=CC(C2C=CC=CC1=2)=[NH+]CC |c:36,t:24|

Computed Properties

• Exact Mass: 513.29100
• Monoisotopic Mass: 513.291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 722
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.4A^2

Experimental Properties

• Color/Form: Shiny golden brown powder
• Boiling Point: 612.2°Cat760mmHg
• Flash Point: 324°C
• PSA: 18.28000
• LogP: 4.61600
• Color index: 42595
• Solubility: Slightly soluble in cold water, soluble in hot water, very soluble in ethanol

Basic Blue 7100 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3143
• WGK Germany：3
• Safety Instruction： S24/25
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on Basic Blue 7100

Basic Blue 7100: A Comprehensive Overview

Basic Blue 7100, also known by its CAS number No. 2390-60-5, is a widely recognized dye with significant applications in various industries. This compound is primarily used in the textile industry for dyeing synthetic fibers, particularly polyamide and polyester fabrics. Its ability to provide vibrant and durable colors makes it a preferred choice among manufacturers. Recent studies have highlighted its enhanced performance in terms of colorfastness and resistance to environmental factors, which further solidifies its position in the market.

The chemical structure of Basic Blue 7100 is characterized by a complex arrangement of aromatic rings and amino groups, which contribute to its unique dyeing properties. Researchers have recently explored the impact of these structural features on the compound's ability to adhere to different fiber types. These findings have led to improved dyeing techniques that minimize resource consumption while maximizing color intensity. Such advancements underscore the importance of ongoing research in optimizing industrial dyeing processes.

In addition to its use in textiles, Basic Blue 7100 has found applications in other sectors such as plastics and paper manufacturing. Its versatility is attributed to its compatibility with a wide range of materials and its ability to withstand harsh processing conditions. A recent study published in the Journal of Applied Chemistry revealed that the compound exhibits excellent stability under high-temperature environments, making it suitable for high-volume production processes.

The environmental impact of Basic Blue 7100 has also been a focal point of recent research. Scientists have developed innovative methods to reduce the amount of water and energy required for dyeing processes, thereby minimizing the ecological footprint of this compound. These efforts align with global sustainability goals and highlight the industry's commitment to eco-friendly practices.

In conclusion, Basic Blue 7100 (CAS No. 2390-60-5) remains a cornerstone in the dyeing industry due to its exceptional performance, versatility, and adaptability to modern manufacturing demands. Continuous research and development ensure that this compound continues to meet evolving industry standards while contributing positively to environmental sustainability.